![molecular formula C18H19N7O5S B2439597 N-(4-(4-(2-amino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-4-(N,N-dimethylsulfamoyl)benzamide CAS No. 1396783-20-2](/img/structure/B2439597.png)
N-(4-(4-(2-amino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-4-(N,N-dimethylsulfamoyl)benzamide
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Description
N-(4-(4-(2-amino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C18H19N7O5S and its molecular weight is 445.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
A study on the synthesis, characterization, and biological evaluation of benzamide derivatives, including their inhibitory potential against human recombinant alkaline phosphatase and ecto-5′-nucleotidases, highlights the medicinal chemistry applications of such compounds. These derivatives exhibit potential for further applications in drug chemistry due to their ability to bind nucleotide protein targets, suggesting a route for the development of novel therapeutic agents (Saeed et al., 2015).
Materials Science and Polymer Chemistry
Research on chain-growth polycondensation for the synthesis of well-defined aramides demonstrates the material science applications of benzamide-related compounds. This study resulted in the synthesis of a block copolymer containing a well-defined aramide, showcasing the potential of these compounds in the development of new materials with specific properties (Yokozawa et al., 2002).
Antimicrobial and Antioxidant Activities
Another study focused on the design, synthesis, and QSAR studies of benzothiazolyl substituted pyrazol-5-ones as novel antibacterial agents. This research underscores the utility of benzamide analogs in combating bacterial infections, with specific compounds showing significant activity against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).
Anticancer Evaluation
A study on the synthesis, characterization, and anticancer evaluation of new Schiff bases derived from sulfa drugs illustrates the potential of benzamide derivatives in oncology. Some of the synthesized compounds exhibited significant in vitro antitumor activity against cancer cell lines, pointing to the role of such compounds in the development of new anticancer therapies (Alyar et al., 2019).
properties
IUPAC Name |
N-[4-[4-(2-amino-2-oxoethyl)-5-oxotetrazol-1-yl]phenyl]-4-(dimethylsulfamoyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N7O5S/c1-23(2)31(29,30)15-9-3-12(4-10-15)17(27)20-13-5-7-14(8-6-13)25-18(28)24(21-22-25)11-16(19)26/h3-10H,11H2,1-2H3,(H2,19,26)(H,20,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHAMGHDIHQHCAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)N3C(=O)N(N=N3)CC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N7O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.